Cas no 58576-98-0 (2-amino-2-methylheptanenitrile)
58576-98-0 structure
Product Name:2-amino-2-methylheptanenitrile
CAS No:58576-98-0
MF:C8H16N2
MW:140.226041793823
CID:1610907
PubChem ID:6453656
Update Time:2025-04-21
2-amino-2-methylheptanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-2-methylheptanenitrile
- heptanenitrile, 2-amino-2-methyl-
- 58576-98-0
- AKOS006365568
- SCHEMBL3834111
- DTXSID10886271
- RCJOBLVEKCLVPT-UHFFFAOYSA-N
-
- Inchi: 1S/C8H16N2/c1-3-4-5-6-8(2,10)7-9/h3-6,10H2,1-2H3
- InChI Key: RCJOBLVEKCLVPT-UHFFFAOYSA-N
- SMILES: NC(C#N)(C)CCCCC
Computed Properties
- Exact Mass: 140.13148
- Monoisotopic Mass: 140.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- PSA: 49.81
2-amino-2-methylheptanenitrile Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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